Cas no 64057-67-6 (1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride)

• Product Name: 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride
• CAS No: 64057-67-6
• MF: C₁₀H₁₅BrClN
• MW: 264.589801073074
• MDL: MFCD01708413
• CID: 522199
• PubChem ID: 116476
• Update Time: 2025-06-08

1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2-bromo-a,a-dimethyl-, hydrochloride (1:1)
• 1-(2-bromophenyl)-2-methylpropan-2-amine,hydrochloride
• 1-(2-Bromophenyl)-2-methylpropan-2-amine hydrochloride (1:1)
• benzeneethanamine, 2-bromo-alpha,alpha-dimethyl-, hydrochloride (1:1)
• 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride
• SY280010
• WS-01924
• Phenethylamine, o-bromo-alpha,alpha-dimethyl-, hydrochloride
• E72146
• 64057-67-6
• S 85
• 1-(2-bromophenyl)-2-methylpropan-2-amine HCl
• 1-(2-Bromophenyl)-2-methyl-2-propanamine Hydrochloride
• EN300-22891656
• SCHEMBL12802349
• DTXSID50214211
• 1-(2-bromophenyl)-2-methylpropan-2-amine;hydrochloride
• MFCD01708413

• MDL： MFCD01708413
• Inchi： 1S/C10H14BrN.ClH/c1-10(2,12)7-8-5-3-4-6-9(8)11;/h3-6H,7,12H2,1-2H3;1H
• InChI Key： FPZUHICPEXBVJW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C)(C)N.Cl

Computed Properties

• Exact Mass: 263.00775
• Monoisotopic Mass: 263.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride

Professional Introduction to 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride (CAS No. 64057-67-6)

1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 64057-67-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and has garnered attention due to its structural properties and potential applications in drug development. The presence of a brominated aromatic ring and a secondary amine functionality makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for biological assays and formulation studies. This property is particularly valuable in preclinical and clinical research, where bioavailability and pharmacokinetic profiles are critical parameters. The bromophenyl moiety, in particular, is a key structural feature that allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The amine group in 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride serves as a privileged scaffold for designing molecules that interact with biological targets. For instance, studies have demonstrated that amine derivatives can modulate enzyme activity and receptor binding, making them promising candidates for drug discovery.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. The bromo substituent on the phenyl ring facilitates palladium-catalyzed reactions, allowing chemists to introduce diverse functional groups at specific positions. This flexibility is crucial for optimizing drug-like properties such as potency, selectivity, and metabolic stability. Researchers have leveraged these characteristics to design inhibitors targeting kinases and other enzymes involved in signal transduction pathways.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The methyl group at the secondary amine position in 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride contributes to the compound's overall physicochemical properties, including lipophilicity and solubility. These parameters are essential for determining how a drug behaves within the body, influencing its absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles.

The pharmaceutical industry has shown particular interest in compounds containing brominated aromatic rings due to their prevalence in approved drugs. For example, many kinase inhibitors used in oncology contain bromine atoms that enhance binding affinity and selectivity. The hydrochloride salt form of this compound ensures stability under various storage conditions, making it a reliable reagent for synthetic applications.

In academic research, 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride has been employed as a building block for exploring novel pharmacological mechanisms. By modifying its structure through derivatization or conformational analysis, scientists aim to uncover new therapeutic interventions. The compound's ability to serve as a precursor for more complex molecules underscores its importance in synthetic organic chemistry and drug discovery pipelines.

The growing interest in biocatalysis and green chemistry has also influenced the use of this compound. Researchers are exploring enzymatic methods to functionalize amine derivatives with high selectivity and minimal environmental impact. Such approaches align with the broader goal of sustainable pharmaceutical manufacturing, reducing waste and energy consumption while maintaining or improving product quality.

Furthermore, computational modeling techniques have become indispensable tools in modern drug design. Molecular docking studies using 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride as a lead compound have provided valuable insights into its interactions with biological targets. These simulations help predict binding affinities and optimize molecular structures before experimental validation, significantly accelerating the drug development process.

The versatility of this compound extends beyond academic research into industrial applications. Pharmaceutical companies utilize it as an intermediate in multi-step syntheses required for producing active pharmaceutical ingredients (APIs). Its well-documented reactivity profile ensures reproducibility across different scales, from laboratory-scale preparations to large-scale manufacturing runs.

As the field of medicinal chemistry continues to evolve, compounds like 1-(2-bromophenyl)-2-methylpropan-2-amine hydrochloride will remain integral to innovation. The ongoing quest for safer and more effective treatments demands continuous exploration of novel chemical entities. This compound exemplifies how structural diversity can be leveraged to address unmet medical needs across various therapeutic areas.